Cas no 448208-55-7 (N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide)

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide structure
448208-55-7 structure
Product Name:N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide
CAS No:448208-55-7
MF:C24H17BrClNO5S
MW:546.817483663559
CID:5823528
PubChem ID:4668717
Update Time:2023-11-21

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-acetyl-2-methyl-5-benzofuranyl)-N-[(4-bromophenyl)sulfonyl]-2-chloro-
    • 448208-55-7
    • SR-01000492070
    • N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromophenyl)sulfonyl-2-chlorobenzamide
    • N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide
    • F0808-2311
    • SR-01000492070-1
    • N-(3-acetyl-2-methylbenzofuran-5-yl)-N-((4-bromophenyl)sulfonyl)-2-chlorobenzamide
    • AKOS024600347
    • Inchi: 1S/C24H17BrClNO5S/c1-14(28)23-15(2)32-22-12-9-17(13-20(22)23)27(24(29)19-5-3-4-6-21(19)26)33(30,31)18-10-7-16(25)8-11-18/h3-13H,1-2H3
    • InChI Key: NZDNQMSFRDZBCE-UHFFFAOYSA-N
    • SMILES: C(N(C1=CC=C2OC(C)=C(C(C)=O)C2=C1)S(C1=CC=C(Br)C=C1)(=O)=O)(=O)C1=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 544.96993g/mol
  • Monoisotopic Mass: 544.96993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 93Ų

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0808-2311-2mg
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-bromobenzenesulfonyl)-2-chlorobenzamide
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F0808-2311-3mg
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